- Preparation of pyridopyrimidinone derivatives as inhibitors of PI3Kα, World Intellectual Property Organization, , ,
Cas no 934493-79-5 (8-Ethyl-4-methyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one)
![8-Ethyl-4-methyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one structure](https://ossimg.kuujia.com/scimg/934500/934493-79-5x500.png)
934493-79-5 structure
Product Name:8-Ethyl-4-methyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one
CAS No:934493-79-5
MF:C11H13N3OS
MW:235.305420637131
CID:2146025
PubChem ID:57606955
Update Time:2024-10-26
8-Ethyl-4-methyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one Chemical and Physical Properties
Names and Identifiers
-
- 8-ethyl-4-methyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one
- UDNXKVJGJYNNDC-UHFFFAOYSA-N
- 8-Ethyl-4-methyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one (ACI)
- 934493-79-5
- CS-M3014
- CS-13320
- SCHEMBL1899875
- DB-369700
- AKOS030621807
- 8-Ethyl-4-methyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one
-
- Inchi： 1S/C11H13N3OS/c1-4-14-9(15)6-5-8-7(2)12-11(16-3)13-10(8)14/h5-6H,4H2,1-3H3
- InChI Key： UDNXKVJGJYNNDC-UHFFFAOYSA-N
- SMILES： S(C)C1=NC(C)=C2C=CC(N(CC)C2=N1)=O
Computed Properties
- Exact Mass: 235.07793322g/mol
- Monoisotopic Mass: 235.07793322g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 71.4
- XLogP3: 1.7
8-Ethyl-4-methyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM337995-100mg |
8-Ethyl-4-methyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one |
934493-79-5 | 95%+ | 100mg |
$546 | 2024-07-19 | |
| Chemenu | CM337995-250mg |
8-Ethyl-4-methyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one |
934493-79-5 | 95%+ | 250mg |
$910 | 2024-07-19 | |
| Chemenu | CM337995-1g |
8-Ethyl-4-methyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one |
934493-79-5 | 95%+ | 1g |
$1820 | 2024-07-19 | |
| Chemenu | CM337995-100mg |
8-Ethyl-4-methyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one |
934493-79-5 | 95%+ | 100mg |
$710 | 2021-08-18 | |
| Chemenu | CM337995-250mg |
8-Ethyl-4-methyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one |
934493-79-5 | 95%+ | 250mg |
$1183 | 2021-08-18 | |
| Chemenu | CM337995-1g |
8-Ethyl-4-methyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one |
934493-79-5 | 95%+ | 1g |
$2760 | 2021-08-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E98250-100mg |
8-ethyl-4-methyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one |
934493-79-5 | 98% | 100mg |
¥7382.0 | 2023-09-07 |
8-Ethyl-4-methyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene Solvents: Diisopropylethylamine ; rt; rt → reflux; 15 h, reflux
Reference
Production Method 2
Reaction Conditions
Reference
- Methods of treating cancer using pyridopyrimidinone inhibitors of PI3Kα, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene , Diisopropylethylamine ; 15 h, rt → reflux
Reference
- Preparation of pyridopyrimidinone inhibitors of PI3k alpha, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene , Diisopropylethylamine ; rt; rt → reflux; 15 h, reflux
Reference
- Pyrido[2,3-d]pyrimidin-7-one derivatives as PI3K-α inhibitors and their preparation, pharmaceutical compositions and use in the treatment of cancers, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene , Diisopropylethylamine ; 15 h, reflux
Reference
- Compositions and methods for treating cancer using PI3K inhibitor and anti-CD19 maytansinoid immunoconjugate, World Intellectual Property Organization, , ,
8-Ethyl-4-methyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one Raw materials
8-Ethyl-4-methyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one Preparation Products
8-Ethyl-4-methyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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